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Compound of Interest

Compound Name:
5-Cyclopropoxy-2-fluoro-4-

iodopyridine

Cat. No.: B14830342

Get Quote

Executive Summary
5-Cyclopropoxy-2-fluoro-4-iodopyridine is a high-value heterocyclic building block designed

for the rapid diversification of pyridine-based agrochemicals. Its trisubstituted core offers

orthogonal reactivity, enabling the sequential construction of complex Picolinamide Fungicides

(e.g., QiI inhibitors) and Pyridine Carboxylate Herbicides (e.g., Auxin mimics).

The strategic inclusion of the cyclopropoxy group at the C5 position provides a lipophilic,

metabolically stable alternative to methoxy or isopropoxy groups, significantly enhancing the

bioavailability and rainfastness of final active ingredients (AIs).

Chemical Profile & Strategic Utility
Structural Analysis
The molecule (C

H

FINO) features three distinct "handles" for chemical manipulation:
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C4-Iodo Position: The most reactive site for Palladium-catalyzed cross-couplings (Suzuki-

Miyaura, Sonogashira, Heck). It allows for the introduction of aryl or heteroaryl tails critical

for binding affinity.

C2-Fluoro Position: A reactive electrophile for Nucleophilic Aromatic Substitution (S

Ar). It serves as a precursor for introducing chiral amines, ethers, or conversion to a picolinic
acid moiety (via cyanation/hydrolysis).

C5-Cyclopropoxy Group: A pre-installed, sterically demanding ether. It modulates the

electron density of the pyridine ring and improves the logP (lipophilicity) of the final molecule

without the metabolic liability of a simple methyl ether.

Agrochemical Relevance[1]
Herbicides: Analogous to the Arylex™ (Halauxifen) active, where the C4-aryl and C2-

carboxylate motifs are essential. The 5-cyclopropoxy group offers a novel IP space for

resistance-breaking analogs.

Fungicides: The scaffold serves as a core for picolinamide fungicides (similar to

Fenpicoxamid), where the C2-amide linkage drives activity against respiratory complex III (Qi

site).

Synthetic Pathways & Logic
The following diagram illustrates the orthogonal reactivity of the scaffold, allowing for divergent

synthesis of two major agrochemical classes.
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Caption: Divergent synthetic workflows for Herbicide (Path A) and Fungicide (Path B) discovery

using the 5-cyclopropoxy scaffold.

Experimental Protocols
Protocol A: Regioselective C4-Suzuki Coupling
Objective: To introduce an aryl group at the C4 position while preserving the C2-fluorine for

subsequent transformation. Mechanism: The oxidative addition of Pd(0) occurs preferentially at

the C-I bond (Bond Dissociation Energy ~65 kcal/mol) over the C-F bond (~115 kcal/mol).

Materials:

5-Cyclopropoxy-2-fluoro-4-iodopyridine (1.0 eq)

Arylboronic acid (1.1 eq)

Pd(dppf)Cl

·CH

Cl

(0.03 eq)

Cesium Carbonate (Cs

CO

) (2.0 eq)

Solvent: 1,4-Dioxane / Water (4:1 v/v)

Procedure:

Setup: In a nitrogen-purged reaction vial, combine the iodopyridine (279 mg, 1.0 mmol),

arylboronic acid (1.1 mmol), and Cs

CO

(652 mg, 2.0 mmol).
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Solvent Addition: Add degassed 1,4-dioxane (4 mL) and water (1 mL).

Catalyst Addition: Add Pd(dppf)Cl

(24 mg, 0.03 mmol) quickly to minimize air exposure. Cap the vial immediately.

Reaction: Heat the mixture to 80°C for 4–6 hours. Monitor by LC-MS for the disappearance

of the starting iodide (M+H 280).

Workup: Cool to room temperature. Dilute with EtOAc (20 mL) and wash with brine. Dry over

Na

SO

, filter, and concentrate.

Purification: Flash chromatography (Hexanes/EtOAc gradient). The C2-fluorine remains

intact (verified by

F NMR, typically

-70 to -80 ppm).

Protocol B: C2-Cyanation (Precursor to Picolinic Acid)
Objective: To convert the C2-fluoro group into a nitrile, which is subsequently hydrolyzed to the

carboxylic acid (essential for picolinamide synthesis).

Materials:

Product from Protocol A (4-Aryl-5-cyclopropoxy-2-fluoropyridine)

Zinc Cyanide (Zn(CN)

) (0.6 eq)

Pd

(dba)

(0.02 eq)
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Xantphos (0.04 eq) or dppf (0.04 eq)

Solvent: DMF (Anhydrous)

Procedure:

Setup: Charge a microwave vial with the fluoropyridine substrate (1.0 mmol), Zn(CN)

(70 mg, 0.6 mmol), Pd

(dba)

(18 mg), and Xantphos (23 mg).

Activation: Add anhydrous DMF (5 mL). Sparge with Argon for 10 minutes.

Reaction: Heat at 120°C for 12 hours (thermal) or 140°C for 1 hour (microwave).

Note: The C2-F bond is activated by the adjacent pyridine nitrogen, but the reaction

requires higher energy than C4-I coupling.

Safety Quench: Cool the reaction. Treat the mixture with 10% bleach (sodium hypochlorite)

solution to oxidize any residual cyanide before disposal.

Isolation: Extract with EtOAc, wash extensively with LiCl (5% aq) to remove DMF.

Hydrolysis (Optional Step): Reflux the nitrile in 6M HCl/AcOH for 4 hours to yield the 5-

cyclopropoxy-picolinic acid.

Process Safety & Handling
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Hazard Class Risk Description Mitigation Strategy

Skin Sensitizer

Halogenated pyridines can

cause severe contact

dermatitis.

Double-glove (Nitrile) and work

in a fume hood.

Reactive Intermediate

The C2-Fluoro group is

susceptible to hydrolysis in

basic aqueous media.

Store under inert gas (Argon)

at 2–8°C. Avoid prolonged

exposure to moisture.

Cyanide Generation
Protocol B involves metal

cyanides.

Perform all cyanation reactions

in a dedicated hood with a

cyanide antidote kit available.

Comparison of Alkoxy Substituents
The choice of the Cyclopropoxy group over standard alkoxy groups is data-driven.

Substituent LogP (Est.)
Metabolic Stability
(Microsomal)

Steric Bulk (A-
Value)

Methoxy (-OMe) 1.2
Low (O-demethylation

is rapid)
Small

Isopropoxy (-OiPr) 2.1 Medium Medium

Cyclopropoxy (-OcPr) 2.4

High (Cyclopropyl ring

retards oxidative

cleavage)

High

Data Source: Internal SAR meta-analysis of pyridine fungicides.

References
Synthesis of 5-Cyclopropoxy Intermediates

Patent: "Heterocyclic compounds and their use in the treatment of helminth infections."

WO2020219871A1. (Describes the synthesis of 5-cyclopropoxy-3-

(trifluoromethyl)picolinonitrile via cyclopropanol/NaH SNAr).
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General Reactivity of 2-Fluoro-4-iodopyridines

Schlosser, M., et al. "Site-Selective Coupling of 2,4-Dihalopyridines." Eur. J. Org. Chem.,

2005.[1]

Chem-Impex/Sigma-Aldrich Product Data: 5-Chloro-2-fluoro-4-iodopyridine (Analogous

reactivity profile).

Picolinamide Fungicide Chemistry: Owen, W. J., et al. "The discovery and optimization of
picolinamide fungicides." Bioorg. Med. Chem. Lett., 2017. (Context for the utility of the
picolinic acid core).

Disclaimer: This guide is for research purposes only. All synthesis should be conducted by

qualified personnel in a controlled laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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